Cas no 1529535-22-5 (1-Bromo-7-tert-butylisoquinoline)

• Product Name: 1-Bromo-7-tert-butylisoquinoline
• CAS No: 1529535-22-5
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 5251675
• PubChem ID: 82571439
• Update Time: 2025-06-11

1-Bromo-7-tert-butylisoquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-398097
• 1529535-22-5
• 1-bromo-7-tert-butylisoquinoline
• 1-Bromo-7-tert-butylisoquinoline

• Inchi： 1S/C13H14BrN/c1-13(2,3)10-5-4-9-6-7-15-12(14)11(9)8-10/h4-8H,1-3H3
• InChI Key： RNAPHSLKBHOTKG-UHFFFAOYSA-N
• SMILES： BrC1C2C(C=CN=1)=CC=C(C=2)C(C)(C)C

Computed Properties

• Exact Mass: 263.03096g/mol
• Monoisotopic Mass: 263.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 1-Bromo-7-tert-butylisoquinoline

Introduction to 1-Bromo-7-tert-butylisoquinoline (CAS No. 1529535-22-5)

1-Bromo-7-tert-butylisoquinoline, with the chemical identifier CAS No. 1529535-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 1-Bromo-7-tert-butylisoquinoline, particularly the presence of a bromine substituent at the 1-position and a tert-butyl group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from analgesic to anticancer properties. The introduction of halogen atoms, such as bromine, into the isoquinoline core can enhance its metabolic stability and binding affinity to biological targets. In particular, 1-Bromo-7-tert-butylisoquinoline has been investigated for its potential role in modulating various enzymatic pathways and receptor interactions, which are critical in the development of novel therapeutic agents.

Recent research has highlighted the significance of 1-Bromo-7-tert-butylisoquinoline in the synthesis of bioactive molecules. Its brominated isoquinoline structure serves as a versatile building block for constructing more complex pharmacophores. The tert-butyl group at the 7-position not only provides steric hindrance but also influences the electronic properties of the molecule, thereby affecting its interaction with biological targets. This compound has been employed in the development of inhibitors targeting enzymes involved in cancer progression and inflammation, underscoring its potential as a lead compound or intermediate in drug design.

In addition to its role in small-molecule drug development, 1-Bromo-7-tert-butylisoquinoline has been explored in academic research for its ability to serve as a precursor in the synthesis of more complex isoquinoline derivatives. The bromine atom at the 1-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents that can modulate biological activity. These synthetic strategies have been instrumental in generating novel analogs with enhanced potency and selectivity for specific therapeutic applications.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their structural diversity and biological relevance. 1-Bromo-7-tert-butylisoquinoline exemplifies how structural modifications within the isoquinoline framework can lead to compounds with distinct pharmacological profiles. Studies have demonstrated its utility in preclinical models where it exhibits promising activity against certain disease states. The tert-butyl group, in particular, has been shown to improve solubility and metabolic stability, which are critical factors in drug development.

Advances in computational chemistry and molecular modeling have further facilitated the investigation of 1-Bromo-7-tert-butylisoquinoline and its derivatives. These tools allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy, thereby accelerating the drug discovery process. The integration of experimental data with computational insights has provided a more comprehensive understanding of how structural modifications influence biological activity.

The synthesis of 1-Bromo-7-tert-butylisoquinoline involves multi-step organic transformations that highlight its complexity as a chemical entity. The process typically begins with the preparation of isoquinoline precursors followed by selective bromination and alkylation steps to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the tert-butyl-substituted isoquinoline core, demonstrating the importance of transition metal catalysis in modern synthetic organic chemistry.

Future directions in research involving 1-Bromo-7-tert-butylisoquinoline may focus on expanding its pharmacological applications through structural optimization and analog synthesis. The combination of experimental synthesis with high-throughput screening techniques could uncover new therapeutic opportunities for this compound and related derivatives. Additionally, exploring its role in combination therapies may provide insights into synergistic effects that could enhance treatment outcomes.

In conclusion, 1-Bromo-7-tert-butylisoquinoline (CAS No. 1529535-22-5) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its utility as an intermediate in drug synthesis, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a promising candidate for further exploration in medicinal chemistry.